2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-N,N-diethylethanamine

• IUPAC Name: 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-diethylethanamine
• InChI: InChI=1S/C15H23N3S/c1-5-18(6-2)7-8-19-15-16-13-9-11(3)12(4)10-14(13)17-15/h9-10H,5-8H2,1-4H3,(H,16,17)
• InChI Key: DAMNKJWLMGZOLS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCSC1=NC2=C(N1)C=C(C(=C2)C)C
• Molecular Formula: C15H23N3S
• Molecular Weight: 277.4 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the condensation of o-phenylenediamine with carboxylic acids or their derivatives under various conditions. For example, a study on the synthesis of similar compounds used focused microwave irradiation to assist the solvent-free preparation, indicating a trend towards more efficient and environmentally friendly synthesis methods (Meziane, 1998).

Molecular Structure Analysis

Benzimidazole compounds often exhibit interesting structural properties due to their planar configurations and potential for rotational disorder around the imidazole N atoms. For instance, a related compound demonstrated a T-shaped molecular structure with a nearly flat benzimidazole system, which could be indicative of the spatial considerations relevant to 2-[(5,6-Dimethyl-1H-benzimidazol-2-yl)thio]-N,N-diethylethanamine (Geiger & Isaac, 2014).

Chemical Reactions and Properties

The chemical behavior of benzimidazole derivatives includes their reactivity towards various agents and their ability to form stable structures through hydrogen bonding and π-π interactions. A study highlighted the synthesis of thiadiazino benzimidazoles, indicating the versatility of benzimidazole derivatives in forming novel compounds with potentially unique properties (Howes & Pianka, 1980).

Physical Properties Analysis

Benzimidazole derivatives' physical properties, such as solubility and crystalline structure, are crucial for their application. Research on similar molecules has shown that they can form well-defined crystals, which is essential for determining their chemical structure and potential uses (Sharma et al., 2016).

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary depending on the specific compound and its biological activity. For example, some benzimidazole derivatives have been found to inhibit human carbonic anhydrase, an enzyme involved in maintaining pH and fluid balance in the body.